1-{3-[(2-furylmethyl)thio]-4-nitrophenyl}pyrrolidine

• IUPAC Name: 1-[3-(furan-2-ylmethylsulfanyl)-4-nitrophenyl]pyrrolidine
• InChI: InChI=1S/C15H16N2O3S/c18-17(19)14-6-5-12(16-7-1-2-8-16)10-15(14)21-11-13-4-3-9-20-13/h3-6,9-10H,1-2,7-8,11H2
• InChI Key: FWIHECDPGLQYHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=C(C=C2)[N+](=O)[O-])SCC3=CC=CO3
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

“1-{3-[(2-furylmethyl)thio]-4-nitrophenyl}pyrrolidine” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. Attached to this ring is a 4-nitrophenyl group, which is a phenyl ring (a six-membered carbon ring) with a nitro group (-NO2) attached at the 4-position. The compound also contains a 2-furylmethylthio group, which consists of a furan ring (a five-membered ring with four carbon atoms and one oxygen atom) with a methylthio group (-SCH3) attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The pyrrolidine ring would provide a degree of three-dimensionality to the molecule, while the nitrophenyl and furylmethylthio groups would likely contribute to the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of the nitro group could make the compound more polar, while the sulfur in the furylmethylthio group could contribute to the compound’s reactivity.

Future Directions

The future directions for research on this compound would likely depend on its potential uses or biological activity. If it shows promise as a drug or therapeutic agent, for example, future research could focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.